Cas no 1335140-58-3 (2,5-Dimethyl-3-methylsulfonylaniline)

2,5-Dimethyl-3-methylsulfonylaniline structure
1335140-58-3 structure
Product Name:2,5-Dimethyl-3-methylsulfonylaniline
CAS No:1335140-58-3
MF:C9H13NO2S
MW:199.27002120018
CID:2112455
Update Time:2023-08-04

2,5-Dimethyl-3-methylsulfonylaniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-3-(methylsulfonyl)Benzenamine
    • 2,5-Dimethyl-3-methylsulfonylaniline
    • Inchi: 1S/C9H13NO2S/c1-6-4-8(10)7(2)9(5-6)13(3,11)12/h4-5H,10H2,1-3H3
    • InChI Key: DUERFRGZTVUNDU-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(C)C=C(C=1C)N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Topological Polar Surface Area: 68.5
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